Cas no 86241-67-0 (2,2-Dimethyl-3-oxopiperazine-1-carbaldehyde)

2,2-Dimethyl-3-oxopiperazine-1-carbaldehyde structure
86241-67-0 structure
Product Name:2,2-Dimethyl-3-oxopiperazine-1-carbaldehyde
CAS No:86241-67-0
MF:C7H12N2O2
MW:156.182381629944
CID:991458
Update Time:2023-08-03

2,2-Dimethyl-3-oxopiperazine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarboxaldehyde,2,2-dimethyl-3-oxo-(9CI)
    • 2,2-dimethyl-3-oxopiperazine-1-carbaldehyde
    • 2,2-Dimethyl-3-oxopiperazine-1-carbaldehyde
    • Inchi: 1S/C7H12N2O2/c1-7(2)6(11)8-3-4-9(7)5-10/h5H,3-4H2,1-2H3,(H,8,11)
    • InChI Key: FXNOIHKKLZLLFV-UHFFFAOYSA-N
    • SMILES: O=C1C(C)(C)N(C=O)CCN1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 189
  • Topological Polar Surface Area: 49.4
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